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Compound of Interest

Compound Name: 2,4-Bis(2-methylphenoxy)aniline

Cat. No.: B1596624

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Bis(2-methylphenoxy)aniline is a chemical compound with the molecular formula
C20H19NO:2. Structurally, it is an aniline derivative featuring two 2-methylphenoxy groups
substituted at the 2 and 4 positions of the aniline ring. While the specific discovery and a
detailed historical account of this molecule are not extensively documented in publicly available
scientific literature, its chemical structure suggests potential applications as a scaffold in
medicinal chemistry and as an intermediate in the synthesis of more complex molecules. This
technical guide aims to consolidate the currently available information on 2,4-Bis(2-
methylphenoxy)aniline, focusing on its chemical and physical properties, and to provide a
perspective on the broader class of phenoxy-substituted anilines.

Chemical and Physical Properties

A summary of the known quantitative data for 2,4-Bis(2-methylphenoxy)aniline is presented
in Table 1. This information is primarily sourced from chemical supplier databases and provides
a foundational understanding of the compound's physical characteristics.

Table 1: Physicochemical Properties of 2,4-Bis(2-methylphenoxy)aniline
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Property Value Reference
CAS Number 73637-04-4 [1]
Molecular Formula C20H19NO2

Molecular Weight 305.37 g/mol

Boiling Point 417.8 °C at 760 mmHg

Density 1.15 g/cm3

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2,4-Bis(2-methylphenoxy)aniline are not
readily available in peer-reviewed journals. However, based on general principles of organic
synthesis for diaryl ethers and substituted anilines, a plausible synthetic route can be
conceptualized.

A potential synthetic pathway could involve a multi-step process, likely starting from a di-
substituted nitrobenzene. The general workflow for such a synthesis is depicted in the following
diagram.

Nucleophilic Aromatic Substitution
(Ullmann or Buchwald-Hartwig coupling)
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2,4-Bis(2-methylphenoxy)nitrobenzene

( Reduction of Nitro Group | Yields Final Product:
'Qe g., with Sn/HCl or catalytic 2,
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Figure 1. A generalized workflow for the potential synthesis of 2,4-Bis(2-
methylphenoxy)aniline.

Hypothetical Experimental Protocol:
A possible laboratory-scale synthesis could involve the following steps:

» Etherification: Reaction of a suitable di-substituted benzene derivative (e.g., 2,4-
difluoronitrobenzene or 2,4-dichloronitrobenzene) with 2-methylphenol in the presence of a
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base (such as potassium carbonate or cesium carbonate) and a copper or palladium
catalyst. This step would form the diaryl ether linkages.

« Purification of Intermediate: The resulting 2,4-bis(2-methylphenoxy)nitrobenzene
intermediate would be purified using standard techniques like column chromatography.

e Reduction: The nitro group of the purified intermediate would then be reduced to an amine.
Common methods for this transformation include the use of reducing agents like tin(ll)
chloride in hydrochloric acid, or catalytic hydrogenation using a palladium-on-carbon
catalyst.

» Final Purification: The final product, 2,4-Bis(2-methylphenoxy)aniline, would be isolated
and purified, for instance, by crystallization or chromatography.

It is important to note that this is a generalized and hypothetical protocol. The specific reaction
conditions, such as temperature, reaction time, and choice of catalyst and solvent, would
require empirical optimization.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activities of
2,4-Bis(2-methylphenoxy)aniline. Consequently, no signaling pathways associated with this
compound have been elucidated.

However, the broader class of phenoxy-substituted anilines has been explored in various
contexts. For instance, some substituted diphenylamine derivatives are known to possess
antioxidant properties. The general structure of a phenoxy-aniline suggests a potential for
interaction with biological systems, but without experimental data, any discussion of its
mechanism of action would be purely speculative.

The logical relationship for investigating the biological potential of a novel compound like 2,4-
Bis(2-methylphenoxy)aniline is outlined below.
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Figure 2. A logical workflow for the biological evaluation of a novel chemical entity.

Conclusion and Future Directions

2,4-Bis(2-methylphenoxy)aniline remains a largely uncharacterized molecule in the scientific
literature. While its basic chemical and physical properties are known, a significant gap exists in
our understanding of its synthesis, biological activity, and potential applications. The structural
motifs present in the molecule suggest that it could serve as a valuable building block in the
development of novel therapeutic agents or functional materials.

Future research efforts should be directed towards:
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The development and publication of a detailed and optimized synthetic protocol.

In-depth characterization of its physicochemical properties.

Comprehensive screening for biological activity across a range of assays to identify potential
therapeutic applications.

If any biological activity is identified, subsequent studies should focus on elucidating the
underlying mechanism of action and any associated signaling pathways.

The exploration of this and other novel chemical entities is crucial for the advancement of drug
discovery and materials science. This technical guide serves as a starting point for researchers
interested in investigating the potential of 2,4-Bis(2-methylphenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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